Cas no 1803811-60-0 (2-Fluoro-4-iodopyridine-6-acetonitrile)

• Product Name: 2-Fluoro-4-iodopyridine-6-acetonitrile
• CAS No: 1803811-60-0
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 4905655
• Update Time: 2025-10-31

2-Fluoro-4-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodopyridine-6-acetonitrile

• Inchi： 1S/C7H4FIN2/c8-7-4-5(9)3-6(11-7)1-2-10/h3-4H,1H2
• InChI Key： UWLVXKYAIGNSES-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-4-iodopyridine-6-acetonitrile

2-Fluoro-4-iodopyridine-6-acetonitrile (CAS No. 1803811-60-0): An Overview of a Promising Compound in Medicinal Chemistry

2-Fluoro-4-iodopyridine-6-acetonitrile (CAS No. 1803811-60-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its fluorine, iodine, and acetonitrile functionalities, offers a robust platform for the development of novel pharmaceuticals and chemical probes.

The molecular structure of 2-Fluoro-4-iodopyridine-6-acetonitrile consists of a pyridine ring substituted with a fluorine atom at the 2-position, an iodine atom at the 4-position, and an acetonitrile group at the 6-position. The presence of these substituents imparts distinct chemical properties that make it an attractive candidate for various research applications. The fluorine atom enhances the lipophilicity and metabolic stability of the molecule, while the iodine atom provides a handle for further functionalization through iodination reactions. The acetonitrile group adds polarity and reactivity, making the compound suitable for conjugation with other bioactive molecules.

In recent years, 2-Fluoro-4-iodopyridine-6-acetonitrile has been extensively studied for its potential as a building block in drug discovery. One notable application is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have utilized this compound as a scaffold to design potent inhibitors of kinases, which are key targets in cancer therapy. The unique combination of substituents allows for fine-tuning of the pharmacological properties, enabling the creation of highly selective and effective inhibitors.

Beyond its role in enzyme inhibition, 2-Fluoro-4-iodopyridine-6-acetonitrile has also shown promise in the field of imaging agents. The iodine atom can be readily radiolabeled with isotopes such as ¹²³I or ¹²⁵I, making it suitable for use in nuclear medicine imaging techniques like single-photon emission computed tomography (SPECT). This application is particularly valuable for visualizing biological processes and diagnosing diseases at an early stage.

The synthetic accessibility of 2-Fluoro-4-iodopyridine-6-acetonitrile is another factor contributing to its popularity in research. Several efficient synthetic routes have been developed to produce this compound, including transition-metal-catalyzed cross-coupling reactions and direct functionalization methods. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of additional functional groups to create derivative compounds with tailored properties.

In addition to its direct applications, 2-Fluoro-4-iodopyridine-6-acetonitrile serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for multistep syntheses, enabling chemists to explore a wide range of chemical transformations. This versatility has led to its use in the development of new materials, such as polymers and coordination complexes, which have applications in areas beyond medicinal chemistry.

The safety profile of 2-Fluoro-4-iodopyridine-6-acetonitrile is another important consideration. While it is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers should adhere to standard laboratory practices and use appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, 2-Fluoro-4-iodopyridine-6-acetonitrile (CAS No. 1803811-60-0) is a highly promising compound with diverse applications in medicinal chemistry and related fields. Its unique structural features, synthetic accessibility, and potential for further functionalization make it an invaluable tool for researchers aiming to develop novel pharmaceuticals and imaging agents. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.